Cas no 1187243-15-7 (2-oxoindoline-6-carbaldehyde)

• Product Name: 2-oxoindoline-6-carbaldehyde
• CAS No: 1187243-15-7
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD20527845
• CID: 829654
• PubChem ID: 82415508
• Update Time: 2025-11-01

2-oxoindoline-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-oxoindoline-6-carbaldehyde
• 2-Oxo-2,3-dihydro-1H-indole-6-carbaldehyde
• SCHEMBL15653208
• 1187243-15-7
• SB31091
• CS-0096949
• DB-261380
• D75814
• 2-OXO-1,3-DIHYDROINDOLE-6-CARBALDEHYDE
• MFCD20527845

• MDL： MFCD20527845
• Inchi： 1S/C9H7NO2/c11-5-6-1-2-7-4-9(12)10-8(7)3-6/h1-3,5H,4H2,(H,10,12)
• InChI Key： QLGVTXYFXZTQTJ-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC(C=O)=CC=2N1

Computed Properties

• Exact Mass: 161.047678466g/mol
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-oxoindoline-6-carbaldehyde

2-Oxoindoline-6-Carbaldehyde (CAS No. 1187243-15-7): An Overview of Its Synthesis, Applications, and Recent Research

2-Oxoindoline-6-carbaldehyde (CAS No. 1187243-15-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a 2-oxoindoline core and an aldehyde functional group at the 6-position. The combination of these features makes it a valuable building block for the synthesis of more complex molecules with diverse applications.

The synthesis of 2-oxoindoline-6-carbaldehyde has been extensively studied, and several efficient routes have been developed. One of the most common methods involves the condensation of anthranilic acid with an appropriate aldehyde or ketone, followed by oxidative decarboxylation to form the desired product. Recent advancements in catalytic systems have further improved the yield and selectivity of this reaction, making it more accessible for large-scale production.

In the realm of medicinal chemistry, 2-oxoindoline-6-carbaldehyde has shown promise as a precursor for the synthesis of bioactive molecules. Its structural features make it an ideal candidate for the development of new drugs targeting various diseases. For instance, derivatives of this compound have been explored for their potential as antitumor agents and anti-inflammatory drugs. Recent studies have demonstrated that certain 2-oxoindoline derivatives exhibit potent inhibitory activity against specific enzymes involved in cancer progression, such as matrix metalloproteinases (MMPs) and kinases.

Moreover, the pharmacological properties of 2-oxoindoline-6-carbaldehyde and its derivatives have been extensively investigated. These compounds have been shown to possess a range of biological activities, including antioxidant, antimicrobial, and neuroprotective effects. The ability to modulate these activities through structural modifications has led to the development of novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its applications in medicinal chemistry, 2-oxoindoline-6-carbaldehyde has found use in the field of materials science. The unique electronic properties of this compound make it suitable for the synthesis of advanced materials with potential applications in electronics and optoelectronics. For example, derivatives of 2-oxoindoline have been used to create conjugated polymers and small-molecule semiconductors, which are essential components in organic light-emitting diodes (OLEDs) and solar cells.

Recent research has also focused on the environmental impact of 2-oxoindoline-6-carbaldehyde and its derivatives. Studies have shown that these compounds can be synthesized using green chemistry principles, reducing their environmental footprint. For instance, the use of environmentally benign solvents and catalysts has been explored to minimize waste generation and energy consumption during synthesis.

The analytical characterization of 2-oxoindoline-6-carbaldehyde is crucial for ensuring its purity and quality in various applications. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to analyze this compound. These methods provide detailed information about the molecular structure and purity, which is essential for both research and industrial applications.

In conclusion, 2-oxoindoline-6-carbaldehyde (CAS No. 1187243-15-7) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features make it a valuable building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in modern chemistry.